Cas no 1024763-78-7 ((4E)-5-tert-butyl-2-(4-nitrophenyl)-4-[(3-phenoxyphenyl)methylidene]pyrazol-3-one)

• Product Name: (4E)-5-tert-butyl-2-(4-nitrophenyl)-4-[(3-phenoxyphenyl)methylidene]pyrazol-3-one
• CAS No: 1024763-78-7
• MF: C₂₆H₂₃N₃O₄
• MW: 441.478526353836
• MDL: MFCD00171076
• CID: 5195701
• Update Time: 2025-05-23

(4E)-5-tert-butyl-2-(4-nitrophenyl)-4-[(3-phenoxyphenyl)methylidene]pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• (4E)-5-tert-butyl-2-(4-nitrophenyl)-4-[(3-phenoxyphenyl)methylidene]pyrazol-3-one

• MDL： MFCD00171076
• Inchi： 1S/C26H23N3O4/c1-26(2,3)24-23(25(30)28(27-24)19-12-14-20(15-13-19)29(31)32)17-18-8-7-11-22(16-18)33-21-9-5-4-6-10-21/h4-17H,1-3H3/b23-17+
• InChI Key： QYUMVFILILTGIP-HAVVHWLPSA-N
• SMILES： N1=C(C(C)(C)C)/C(=C\C2=CC=CC(OC3=CC=CC=C3)=C2)/C(=O)N1C1=CC=C([N+]([O-])=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on (4E)-5-tert-butyl-2-(4-nitrophenyl)-4-[(3-phenoxyphenyl)methylidene]pyrazol-3-one

Compound CAS No. 1024763-78-7: (4E)-5-tert-butyl-2-(4-nitrophenyl)-4-[(3-phenoxyphenyl)methylidene]pyrazol-3-one

The compound (4E)-5-tert-butyl-2-(4-nitrophenyl)-4-[(3-phenoxyphenyl)methylidene]pyrazol-3-one with CAS No. 1024763-78-7 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its intricate structure, which incorporates multiple functional groups and aromatic systems, making it a valuable subject for both theoretical and applied research.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents. The presence of the tert-butyl group and the 4-nitrophenyl substituent contributes to its unique physicochemical properties, including enhanced stability and bioavailability. Moreover, the (3-phenoxyphenyl)methylidene moiety introduces additional complexity to the molecule, which may play a critical role in its interactions with biological targets.

One of the most exciting developments involving this compound is its application in the design of targeted drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, leveraging its structural flexibility and surface functionality. This has opened new avenues for improving drug efficacy while minimizing side effects, a critical consideration in modern medicine.

In addition to its pharmacological applications, (4E)-5-tert-butyl-2-(4-nitrophenyl)-4-[(3-phenoxyphenyl)methylidene]pyrazol-3-one has also been investigated for its potential in optoelectronic materials. Its conjugated system and electronic properties make it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, further enhancing its viability for large-scale applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the pyrazolone ring and the subsequent introduction of substituents at specific positions. The use of advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has been instrumental in confirming the structure and purity of the final product.

From a sustainability perspective, there is growing interest in exploring green chemistry approaches for the synthesis of (4E)-5-tert-butyl-2-(4-nitrophenyl)-4-[(3-phenoxyphenyl)methylidene]pyrazol-3-one. Researchers are investigating catalytic methods that reduce waste generation and energy consumption, aligning with global efforts to promote environmentally friendly chemical processes.

In conclusion, (4E)-5-tert-butyl-2-(4-nitrophenyl)-4-[(3-phenoxyphenyl)methylidene]pyrazol-3-one (CAS No. 1024763-78) represents a remarkable example of how complex organic molecules can be harnessed for diverse applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific advancement and industrial innovation.